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Compound of Interest

Compound Name: 5-nitro-2-furamide

CAS No.: 701-51-9

Cat. No.: B3511988

Get Quote

Executive Summary: 5-nitro-2-furamide (CAS: 3460-67-1) is a nitrofuran derivative presenting

dual hazards: flammability (Flammable Solid, Category 1/2) and biological toxicity (suspected

mutagen/carcinogen). Unlike standard organic waste, this compound carries a high risk of rapid

combustion and dust explosion.[1]

The only acceptable disposal method is high-temperature incineration equipped with NOx

scrubbing. Under no circumstances should this compound be discharged into municipal water

systems or treated with standard bench-top neutralization protocols.

Hazard Profile & Physicochemical Properties
Before handling waste, you must understand the material's behavior.[2] 5-nitro-2-furamide is

not just "toxic waste"; it is a reactive solid.
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Property Value/Description Operational Implication

CAS Number 3460-67-1 Use for waste manifesting.

Physical State
Crystalline Solid

(Yellow/Orange)

Dust generation is the primary

explosion risk.

Flammability High (Flammable Solid)

Burns rapidly.[3] Keep away

from heat/sparks.[1][2][3][4][5]

[6]

Toxicity
Mutagenic / Suspected

Carcinogen

Zero-contact handling

required.

Decomposition >200°C (Releases NOx, CO)
Incineration requires specific

scrubbers.

Solubility
Low in water; Soluble in

DMF/DMSO

Do not attempt aqueous

dilution for disposal.

Pre-Disposal Safety Protocols
The "Why" – Mechanism of Hazard: The nitro group (ngcontent-ng-c2699131324="" _nghost-

ng-c2339441298="" class="inline ng-star-inserted">

) at the 5-position of the furan ring is chemically energetic. Upon thermal decomposition or
combustion, it releases nitrogen oxides (

), which are toxic and corrosive.[1] Furthermore, dry nitrofuran dusts possess high surface area
and can generate static charges, leading to dust explosions if handled with standard
polystyrene or non-conductive plastics in dry environments.

Mandatory PPE:

Respiratory: N95 minimum; P100/HEPA respirator recommended during weighing or spill

cleanup.

Skin: Double nitrile gloves (0.11 mm minimum thickness).

Eyes: Chemical splash goggles (safety glasses are insufficient for dusts).
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Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance or
Contaminated Solids)
Use this workflow for expired stock, weighing papers, and contaminated gloves.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) or strong acids. 5-nitro-
2-furamide acts as a reducing agent and fuel.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber

drum with a conductive liner. Avoid glass for solid waste to prevent breakage-induced

dispersion.

Static Control: If transferring large quantities (>100g), ground the receiving container to

prevent static discharge ignition.

Labeling: Mark clearly as:

Hazardous Waste: Solid[7]

Constituent: 5-nitro-2-furamide[8]

Hazards: Flammable Solid, Toxic[5]

Storage: Store in a flammables cabinet (yellow cabinet) until pickup. Do not store with

oxidizers.

Scenario B: Liquid Waste (Solutions in DMSO, Methanol,
etc.)
Use this workflow for reaction mixtures or mother liquors.

Solvent Compatibility: Ensure the carrier solvent is compatible with incineration. Halogenated

solvents (DCM, Chloroform) must be segregated from non-halogenated solvents (Methanol,

Acetone) depending on your facility's incinerator capabilities.
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Concentration Limit: If the concentration of 5-nitro-2-furamide exceeds 5%, label as a "High

Hazard" solution.

Container: Use a standard solvent waste carboy (HDPE or Stainless Steel).

Labeling:

Hazardous Waste: Liquid

Constituents: [Solvent Name] + 5-nitro-2-furamide

Hazards: Flammable, Toxic[5]

Emergency Spill Management
CRITICAL: Do not use a vacuum cleaner unless it is specifically rated for explosive dusts

(Class II, Division 1). Standard vacuums can ignite the dust cloud.

Evacuate: Clear the immediate area of non-essential personnel.

Eliminate Ignition: Cut power to hot plates and stirrers.

Wet Method: Gently mist the spill with an inert solvent (e.g., water or ethanol, depending on

solubility/cleanup plan) to suppress dust.

Sweep: Use non-sparking tools (plastic scoop or beryllium-copper shovel).

Disposal: Place all cleanup materials into the Solid Waste container described in Scenario A.

Disposal Logic Flowchart
The following diagram illustrates the decision matrix for segregating and processing 5-nitro-2-
furamide waste.
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Waste Generation:
5-nitro-2-furamide

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Solid

Liquid Waste
(Solutions)

Liquid

Is it dry powder?

Use Anti-Static/Conductive
Liner & Non-Sparking Tools

Yes (Explosion Risk)

Pack in HDPE Wide Mouth Jar
Label: 'Flammable Solid'

No (Wipes/PPE)

Temporary Storage:
Flammables Cabinet

Check Solvent Compatibility
(Halogenated vs Non-Halogenated)

Pack in Solvent Carboy
Label: 'Toxic & Flammable'

FINAL DISPOSAL:
High-Temp Incineration

(w/ NOx Scrubbing)
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Figure 1: Operational decision tree for the segregation and packaging of 5-nitro-2-furamide
waste streams.

Regulatory Compliance (RCRA/EPA)
While 5-nitro-2-furamide is not explicitly P-listed or U-listed under US EPA RCRA regulations

by its specific CAS number, it must be characterized by the generator.

Characteristic Waste: Due to its flammability, it is classified as D001 (Ignitable).[9]

Generator Knowledge: As a researcher, you must declare it as Toxic due to its mutagenic

properties.

Waste Code Assignment:

D001: Ignitable Characteristic.

Recommended: Treat as cytotoxic/genotoxic waste if your facility has a specific stream for

this (often "Purple Bag" or specific incineration bins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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